Cas no 1262006-77-8 (3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo-)

3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo-, is a heterocyclic compound featuring a pyridine core fused with a naphthalene moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and material science research. The presence of both carboxylic acid and ketone functional groups enhances its reactivity, enabling diverse derivatization for drug design or coordination chemistry applications. Its rigid aromatic system contributes to stability, while the polar groups improve solubility in organic solvents. The compound's naphthalene substitution offers extended π-conjugation, potentially useful in optoelectronic materials. Its structural complexity allows for selective interactions in biological systems, making it a candidate for medicinal chemistry studies targeting enzyme inhibition or receptor modulation.
3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo- structure
1262006-77-8 structure
Product Name:3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo-
CAS No:1262006-77-8
MF:C16H11NO3
MW:265.263444185257
MDL:MFCD18317937
CID:2768961
Update Time:2025-07-02

3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo-
    • MDL: MFCD18317937
    • Inchi: 1S/C16H11NO3/c18-15-14(16(19)20)8-11(9-17-15)13-7-3-5-10-4-1-2-6-12(10)13/h1-9H,(H,17,18)(H,19,20)
    • InChI Key: KNLAPFQMLWSLKL-UHFFFAOYSA-N
    • SMILES: C1(=O)NC=C(C2=C3C(C=CC=C3)=CC=C2)C=C1C(O)=O

3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo- Pricemore >>

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Additional information on 3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo-

Latest Research Briefing on 3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo- (CAS: 1262006-77-8)

In recent years, the compound 3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo- (CAS: 1262006-77-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine and naphthalene moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's role as a potential inhibitor of specific kinase enzymes involved in inflammatory pathways. The research team employed molecular docking simulations and in vitro assays to demonstrate its high binding affinity and selectivity. These findings suggest that 1262006-77-8 could serve as a lead compound for developing novel anti-inflammatory agents.

Another significant advancement was reported in a preprint article on bioRxiv, where researchers explored the compound's anticancer properties. Using cell-based assays and xenograft models, the study revealed that 3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo- induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. These results highlight its potential as a chemotherapeutic agent, warranting further preclinical evaluation.

From a synthetic chemistry perspective, a recent paper in Organic Letters detailed an improved synthetic route for 1262006-77-8, achieving higher yields and purity. The new method utilizes a palladium-catalyzed coupling reaction, which significantly reduces the number of steps compared to traditional approaches. This advancement is expected to facilitate larger-scale production for future research and development efforts.

In terms of drug delivery optimization, a study published in the International Journal of Pharmaceutics examined various formulation strategies for this compound. The researchers found that nanoemulsion-based delivery systems significantly improved the compound's bioavailability and tissue distribution in animal models. This finding addresses one of the key challenges in translating this molecule into clinical applications.

The safety profile of 1262006-77-8 was recently evaluated in a comprehensive toxicology study. Results indicated favorable pharmacokinetic properties with minimal off-target effects at therapeutic doses. However, the researchers noted that further investigation is needed to fully understand its long-term safety and potential drug-drug interactions.

Looking forward, several research groups have announced plans to investigate the compound's potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier. Preliminary computational studies suggest possible activity against protein aggregates associated with Alzheimer's disease, opening new avenues for therapeutic development.

In conclusion, the current body of research on 3-Pyridinecarboxylic acid, 1,2-dihydro-5-(1-naphthalenyl)-2-oxo- (1262006-77-8) demonstrates its multifaceted potential in pharmaceutical applications. While significant progress has been made in understanding its mechanisms and optimizing its properties, additional studies are needed to fully realize its therapeutic potential. The compound represents an exciting area of research that may yield novel treatments for various diseases in the coming years.

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